Cas no 163622-50-2 (5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine)

• Product Name: 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine
• CAS No: 163622-50-2
• MF: C₆H₅IN₄
• MW: 260.035172224045
• MDL: MFCD13619882
• CID: 3160758
• PubChem ID: 9856490
• Update Time: 2025-06-13

5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-AMino-5-iodopyrrolo[2,3-d]pyriMidine
• 5-IODO-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
• AK172265
• 5-Iodo-1H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-iodo-
• 5-iodo-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
• AMTH139
• KLKWCKQHBCUTCL-UHFFFAOYSA-N
• PB26924
• FCH1383644
• OR17054
• ST1191198
• J3.547.014J
• 5-Iodo-7H-pyrrolo[2,3-d]pyrimidine-4-amine
• 4-Amino-5-iodo-7H-pyrrolo[2,3
• SCHEMBL397485
• EN300-2975932
• AKOS032949966
• Z1269137020
• 4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidine
• CS-0045926
• AKOS025290144
• MFCD13619882
• 163622-50-2
• SY097662
• AS-3045
• 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine

• MDL： MFCD13619882
• Inchi： 1S/C6H5IN4/c7-3-1-9-6-4(3)5(8)10-2-11-6/h1-2H,(H3,8,9,10,11)
• InChI Key： KLKWCKQHBCUTCL-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=C(N)N=CN=2

Computed Properties

• Exact Mass: 259.95589g/mol
• Monoisotopic Mass: 259.95589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 1

Experimental Properties

• Boiling Point: 254.0±50.0°C at 760 mmHg

5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine

Research Brief on 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine (CAS: 163622-50-2): Recent Advances and Applications

The compound 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine (CAS: 163622-50-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this molecule, focusing on its synthetic pathways, biological activities, and potential therapeutic applications. Recent studies highlight its role as a key intermediate in the synthesis of kinase inhibitors and its promising antitumor properties.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored the synthetic optimization of 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine, emphasizing improvements in yield and purity. A 2023 study demonstrated a novel Pd-catalyzed coupling reaction that enhances the scalability of this compound, addressing previous challenges in large-scale production. These advancements are critical for its integration into high-throughput screening libraries and preclinical studies.

From a biological perspective, 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine has shown potent inhibitory effects on several protein kinases, including JAK2 and EGFR mutants. In vitro assays revealed IC50 values in the nanomolar range, suggesting its potential as a scaffold for targeted cancer therapies. Notably, a 2024 study identified its synergistic effects with checkpoint inhibitors in murine models of non-small cell lung cancer, paving the way for combination therapy approaches.

Structural-activity relationship (SAR) studies have further elucidated the importance of the iodine substituent at the 5-position, which enhances binding affinity to ATP pockets of kinases. Computational modeling and X-ray crystallography data, published in early 2024, provided atomic-level insights into these interactions, facilitating the design of next-generation derivatives with improved selectivity profiles.

Beyond oncology, emerging research indicates potential applications in inflammatory diseases. A recent patent application (WO2023/154321) disclosed novel 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine derivatives as potent TYK2 inhibitors, with demonstrated efficacy in psoriasis models. This expands the compound's therapeutic relevance and underscores its chemical versatility.

In conclusion, 5-Iodo-7H-pyrrolo[2,3-D]pyrimidin-4-amine continues to be a molecule of high interest in medicinal chemistry. The convergence of synthetic innovations, mechanistic insights, and translational data positions it as a valuable tool compound and a promising candidate for further drug development. Future research directions may explore its prodrug formulations and tissue-specific delivery systems to maximize therapeutic potential while minimizing off-target effects.